![molecular formula C20H16N2O3 B4012621 2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate](/img/structure/B4012621.png)
2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate
Description
Synthesis Analysis
The synthesis of pyrazine derivatives typically involves strategies like the Sonogashira coupling, which is a palladium-catalyzed cross-coupling reaction between terminal alkynes and aryl or vinyl halides. An example in the literature describes the synthesis of 2,5-di(aryleneethynyl)pyrazine derivatives in yields of 23–41% through a two-fold reaction under standard Sonogashira conditions (Zhao et al., 2004). This method could be analogous to the synthesis approach for 2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate, reflecting the utility of such coupling reactions in pyrazine chemistry.
Molecular Structure Analysis
The molecular structure of pyrazine derivatives often features interesting geometrical and electronic characteristics due to the presence of the pyrazine ring. For instance, X-ray crystallography of related compounds has shown that the pyrazine ring can influence the spatial arrangement and electronic properties of the attached groups, leading to unique molecular orientations and potential reactivity pathways (Naveen et al., 2021).
Chemical Reactions and Properties
The reactivity of pyrazine derivatives, including 2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate, can be influenced by the substituents on the pyrazine ring and the presence of functional groups. For example, the reaction of pyrazine derivatives with nucleophiles or electrophiles can lead to a wide array of products, showcasing the versatility of these compounds in organic synthesis. Research on similar compounds has illustrated the potential for diverse chemical transformations, ranging from nucleophilic substitutions to the formation of complex heterocyclic structures (Ibrahim et al., 2002).
properties
IUPAC Name |
[2-(4-methylphenyl)-2-oxo-1-phenylethyl] pyrazine-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3/c1-14-7-9-15(10-8-14)18(23)19(16-5-3-2-4-6-16)25-20(24)17-13-21-11-12-22-17/h2-13,19H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLVDQLEEAFANW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=NC=CN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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